Cas no 1250071-57-8 (5-(3-Methylpyrrolidin-1-yl)furan-2-carbaldehyde)

• Product Name: 5-(3-Methylpyrrolidin-1-yl)furan-2-carbaldehyde
• CAS No: 1250071-57-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5690597
• PubChem ID: 62121919
• Update Time: 2023-10-13

5-(3-Methylpyrrolidin-1-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• CS-0350097
• EN300-725314
• AKOS011402009
• 1250071-57-8
• 5-(3-methylpyrrolidin-1-yl)furan-2-carbaldehyde
• 2-Furancarboxaldehyde, 5-(3-methyl-1-pyrrolidinyl)-
• 5-(3-Methylpyrrolidin-1-yl)furan-2-carbaldehyde

• Inchi： 1S/C10H13NO2/c1-8-4-5-11(6-8)10-3-2-9(7-12)13-10/h2-3,7-8H,4-6H2,1H3
• InChI Key： RAGAQTWZCLKCMW-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1N1CCC(C)C1

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 316.6±27.0 °C(Predicted)
• pka: 2.62±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines